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Compound of Interest

Compound Name: Disperse orange 29

Cat. No.: B3427777

This guide provides a detailed comparison of the performance characteristics of two widely
used disperse dyes, Disperse Orange 29 and Disperse Orange 30. The information is
intended for researchers, scientists, and professionals in material science and textile chemistry.
This document summarizes their chemical properties, dyeing performance, fastness
characteristics, and toxicological profiles based on available data.

Chemical and Physical Properties

Disperse Orange 29 and Disperse Orange 30 differ in their chemical structures, which in turn
influences their properties and application suitability. Disperse Orange 29 is a double azo dye,
while Disperse Orange 30 is a monoazo dye.
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Property

Disperse Orange 29

Disperse Orange 30

C.l. Name

Disperse Orange 29

Disperse Orange 30

CAS Registry Number

19800-42-1[1]

12223-23-3/ 5261-31-4[2]

Chemical Class

Double Azo[3]

Single Azo[2]

Molecular Formula

C19H15N504[1]

C19H17CI2N504[2]

Molecular Weight

377.35 g/mol [1]

450.27 g/mol [2]

Appearance

Brownish-red or palm red

powder[4]

Brown powder[2]

Water Solubility

<41 pg/L at 20°C[1]

Sparingly soluble

Solubility

Soluble in ethanol, acetone,

and toluenel[5]

Soluble in some organic

solvents

Dyeing Performance and Fastnhess Properties

Both dyes are primarily used for dyeing polyester and its blended fabrics.[3][4] Disperse

Orange 30 is particularly noted for its suitability in high-temperature and high-pressure dyeing

methods.[2] The fastness properties, which indicate the resistance of the color to various

environmental factors, are crucial for performance evaluation.

Fastness Property

Disperse Orange 29

Disperse Orange 30

Light Fastness

6-7 (Carbon arc lamp)[4], 6
(Xenon)[6][7]

6-7[2], 6[8][9][10]

Washing Fastness (Polyester) 5[7] 4-5[8][9][10]
Washing Fastness (Cotton) 5[7] 5[8][9][10]
Sublimation Fastness 4-5[7] 4-5[8][9][10], 5

Rubbing Fastness

5

Note: Fastness is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher
number indicates better fastness.
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Experimental Protocols

The fastness properties of textiles dyed with Disperse Orange 29 and Disperse Orange 30 are
evaluated using standardized experimental protocols, primarily those established by the
International Organization for Standardization (ISO) under the ISO 105 series.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color to fading when exposed to an artificial light
source that mimics natural daylight.

Sample Preparation

Blue Wool Standards
Dyed Fabric Specimen
ExposM Evaluation

Exposure to Xenon Arc Lamp H Simultaneous Exposure }»—P{ Periodic Assessment of Fading }—P{ Comparison with Grey Scale }—P{ Assign Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing.

A specimen of the dyed fabric is exposed to light from a xenon arc lamp under specified
conditions, alongside a set of blue wool standards with known light fastness. The change in
color of the specimen is assessed by comparing it to the fading of the standards.

Washing Fastness Testing (ISO 105-C06)

This method assesses the resistance of the color to domestic and commercial laundering.
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Preparation Assessment

Washing Process

Washing Solution (Detergent, etc.) L Assess Staining of Multifiber Fabric (Grey Scale) {

L

¥
Mechanical Agitation at Specified Temperature }—b{ Rinsing and Drying | |

T R
Assess Color Change (Grey Scale)

Assign Washing Fastness Rating (1-5)

L]

Dyed Specimen + Multifiber Fabric T’

Click to download full resolution via product page

Workflow for Washing Fastness Testing.

The dyed specimen, in contact with a multifiber fabric, is laundered under controlled conditions
of temperature, time, and mechanical action. The change in color of the specimen and the
degree of staining on the adjacent multifiber fabric are evaluated using a grey scale.

Sublimation Fastness Testing (ISO 105-P01)

This test evaluates the resistance of the color to sublimation during heat treatments like ironing
or heat setting.

Sample Assembly

Dyed Specimen in contact with Undyed Fabric

Heat Trm\

—»’ Application of Heat and Pressure for a Set Time

Evaluation

Assess Staining of Undyed Fabric (Grey Scale)
Cooling }i: Assign Sublimation Fastness Rating (1-5)

Assess Color Change of Specimen (Grey Scale)

H—*

Heating Apparatus at a Specific Temperature

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing.
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A dyed specimen is placed between two pieces of undyed fabric and subjected to a specific
temperature and pressure for a defined period. The change in color of the specimen and the
staining of the undyed fabric are then assessed.

Toxicological and Environmental Information

Both dyes are primarily used in industrial settings and are not intended for biological or
pharmaceutical applications. No evidence was found for their involvement in signaling
pathways or use in drug development.

Disperse Orange 29 is classified as harmful if swallowed.[1] Ecotoxicological data indicates
low toxicity to aquatic organisms, with a 96-hour LC50 for fish (Danio rerio) of 2364 mg/L and a
48-hour EC50 for daphnia (Daphnia magna) of >500 mg/L.[1]

Disperse Orange 30 has been assessed by the Government of Canada and was determined
not to be entering the environment in a quantity or under conditions that constitute a danger to
the environment.[11] While it may persist in the environment, it is not expected to accumulate in
organisms.[11]

Conclusion

Both Disperse Orange 29 and Disperse Orange 30 are effective colorants for polyester and its
blends, exhibiting good to excellent fastness properties.

» Disperse Orange 30 appears to be more widely documented with consistent performance
data across multiple sources. Its suitability for high-temperature dyeing processes is a key
feature.

» Disperse Orange 29 also demonstrates high-performance characteristics, with particularly
good reported washing fastness.

The choice between these two dyes will likely depend on the specific application requirements,
including the dyeing process to be used, the desired shade, and the required fastness
properties of the final product. The provided data and experimental outlines can serve as a
valuable resource for making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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